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Compound of Interest

Compound Name: Triazophos-D5

Cat. No.: B13436747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical parameters detailed in a

Certificate of Analysis (CoA) for the deuterated organophosphate insecticide, Triazophos-D5.

Understanding the purity, identity, and isotopic enrichment of this analytical standard is

paramount for its effective use in research and drug development, particularly in metabolic

studies, environmental analysis, and as an internal standard in mass spectrometry-based

quantification.

Certificate of Analysis: Summary of Quantitative
Data
A Certificate of Analysis for a high-purity reference material like Triazophos-D5 provides a

comprehensive summary of its chemical and physical properties. The following tables

represent typical data found on a CoA for this compound.

Table 1: General Information and Physical Properties
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Parameter Specification

Compound Name Triazophos-D5 (phenyl-D5)

CAS Number 1773496-62-0

Molecular Formula C₁₂H₁₁D₅N₃O₃PS

Molecular Weight 318.34 g/mol

Appearance Colorless to light yellow oil

Solubility
Soluble in most organic solvents (e.g.,

acetonitrile, methanol, dichloromethane)

Storage Condition
-20°C in a tightly sealed container, protected

from light

Table 2: Purity and Isotopic Enrichment

Parameter Method Result Uncertainty

Chemical Purity ¹H-NMR ≥98.0% ± 0.5%

Isotopic Purity (D5) HRMS ≥99.0 atom % D ± 0.2%

Isotopic Distribution HRMS
D5 > 99%, D4 < 1%,

D0-D3 not detected
N/A

Experimental Protocols
The accurate characterization of Triazophos-D5 requires robust analytical methodologies to

confirm its identity, and determine its chemical and isotopic purity.

Identity Confirmation
The structural integrity of Triazophos-D5 is confirmed using a combination of spectroscopic

techniques.

¹H-NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The absence of proton

signals in the phenyl region of the spectrum confirms the successful deuteration of the
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phenyl ring. The remaining proton signals corresponding to the ethyl groups are verified

against the spectrum of a non-deuterated Triazophos reference standard.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the accurate mass of the molecule, which should correspond to the theoretical mass of the

D5 isotopologue.

Chemical Purity Determination
The chemical purity is a measure of the percentage of the target compound in the material,

excluding isotopic variations and residual solvents.

Method: Quantitative ¹H-NMR (qNMR) spectroscopy is a primary method for determining

chemical purity.

Protocol:

An accurately weighed sample of Triazophos-D5 is dissolved in a deuterated solvent

(e.g., CDCl₃) containing a certified internal standard of known purity and concentration

(e.g., maleic anhydride).

The ¹H-NMR spectrum is acquired under quantitative conditions, ensuring complete

relaxation of all relevant signals.

The purity of Triazophos-D5 is calculated by comparing the integral of a characteristic

proton signal from the analyte (e.g., the methylene protons of the ethyl groups) to the

integral of a known signal from the internal standard.

Isotopic Purity and Enrichment Analysis
Isotopic purity and enrichment are critical parameters for a deuterated standard, ensuring its

utility as an internal standard.

Method: High-Resolution Mass Spectrometry (HRMS) is the primary technique for this

analysis.

Protocol:
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A dilute solution of Triazophos-D5 is prepared in a suitable solvent.

The solution is introduced into the mass spectrometer, typically via direct infusion or liquid

chromatography.

A high-resolution mass spectrum is acquired in the region of the molecular ion.

The relative intensities of the ion corresponding to the fully deuterated (D5) species and

any less-deuterated species (D0 to D4) are measured.

The isotopic purity is calculated as the percentage of the D5 species relative to the sum of

all isotopologue species.

Workflow for Certification of a Reference Material
The following diagram illustrates the general workflow for the certification of a chemical

reference material like Triazophos-D5, from synthesis to the final Certificate of Analysis.
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Workflow for Chemical Reference Material Certification
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Caption: General workflow for the certification of a chemical reference material.
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This technical guide provides a foundational understanding of the critical quality attributes of

Triazophos-D5 as a certified reference material. For specific applications, users should always

refer to the Certificate of Analysis provided by the manufacturer for detailed specifications and

handling instructions.

To cite this document: BenchChem. [Triazophos-D5: A Technical Guide to its Certificate of
Analysis and Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13436747#triazophos-d5-certificate-of-analysis-and-
purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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